Cas no 1093263-26-3 (3-chloro-1H-Pyrrole-2,5-dicarboxylic acid 2-methyl ester)

• Product Name: 3-chloro-1H-Pyrrole-2,5-dicarboxylic acid 2-methyl ester
• CAS No: 1093263-26-3
• MF: C₇H₆ClNO₄
• MW: 203.579841136932
• CID: 1098557
• PubChem ID: 68486007
• Update Time: 2025-04-20

3-chloro-1H-Pyrrole-2,5-dicarboxylic acid 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Pyrrole-2,5-dicarboxylic acid 2-methyl ester
• 4-chloro-5-(methoxycarbonyl)-1H-pyrrole-2-carboxylic acid
• NKJKPVBUDKUFRM-UHFFFAOYSA-N
• 1093263-26-3
• 4-Chloro-5-[(methyloxy)carbonyl]-1H-pyrrole-2-carboxylic acid
• SCHEMBL3029318
• DA-39627

• Inchi： 1S/C7H6ClNO4/c1-13-7(12)5-3(8)2-4(9-5)6(10)11/h2,9H,1H3,(H,10,11)
• InChI Key： NKJKPVBUDKUFRM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)NC=1C(=O)OC

Computed Properties

• Exact Mass: 202.9985354g/mol
• Monoisotopic Mass: 202.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.4Ų